Cas no 69745-68-2 (Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]-)

• Product name: Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]-
• CAS No: 69745-68-2
• MF: C₂₂H₂₉NO₂
• MW: 339.47116
• CID: 515115
• PubChem ID: 3053275

Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]-
• 3-[1-(4-Methoxyphenethyl)-3-propyl-3-pyrrolidinyl]phenol
• 3-[1-[2-(4-methoxyphenyl)ethyl]-3-propylpyrrolidin-3-yl]phenol
• 69745-68-2
• 3-{1-[2-(4-Methoxyphenyl)ethyl]-3-propylpyrrolidin-3-yl}phenol
• DTXSID90989916
• Phenol, 3-(1-(p-methoxyphenethyl)-3-propyl-3-pyrrolidinyl)-
• 3-(1-(p-Methoxyphenethyl)-3-propyl-3-pyrrolidinyl)phenol
• BRN 1495829

• Inchi： InChI=1S/C22H29NO2/c1-3-12-22(19-5-4-6-20(24)16-19)13-15-23(17-22)14-11-18-7-9-21(25-2)10-8-18/h4-10,16,24H,3,11-15,17H2,1-2H3
• InChI Key： CCIOUZSOYCOVHS-UHFFFAOYSA-N
• SMILES： CCCC1(CCN(C1)CCC2=CC=C(C=C2)OC)C3=CC(=CC=C3)O

Computed Properties

• Exact Mass: 339.21997
• Monoisotopic Mass: 339.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.7